Trichlorogold;hydrochloride

Specification

• CAS No.: 1303-50-0
• Molecular Formula: HAuCl4; AuCl4H
• Molecular Weight: 339.8 g/mol
• IUPAC Name: trichlorogold;hydrochloride
• Standard InChI: InChI=1S/Au.4ClH/h;4*1H/q+3;;;;/p-3
• Standard InChI Key: VDLSFRRYNGEBEJ-UHFFFAOYSA-K
• SMILES: Cl.Cl[Au](Cl)Cl
• Canonical SMILES: [H+].Cl[Au-](Cl)(Cl)Cl

Introduction

Chemical Structure and Properties

Molecular Structure

Trichlorogold;hydrochloride consists of a gold ion in the +3 oxidation state coordinated to four chloride ions, forming the tetrachloroaurate(III) anion [AuCl₄]⁻, with a proton (H⁺) as the counterion. The basic chemical formula is represented as AuCl₄H or HAuCl₄, though in practice it typically exists in hydrated forms. The structure features square planar geometry around the gold center, characteristic of d⁸ metal complexes.

Physical and Chemical Properties

The physical and chemical properties of Trichlorogold;hydrochloride are summarized in the following table:

Property	Value
Molecular Formula	AuCl₄H
Molecular Weight	339.8 g/mol
Physical Appearance	Yellow crystalline solid
Melting Point	254°C
Density	3.9-4.7 g/cm³ at 20°C
Solubility	Highly soluble in water; soluble in alcohols; insoluble in ether
Hygroscopicity	Highly hygroscopic/deliquescent
Sensitivity	Light sensitive
Storage Conditions	Refrigerated (+4°C), in dark, inert atmosphere
Trichlorogold;hydrochloride is particularly notable for its high solubility in water, making it a convenient source of gold(III) ions for various applications. The compound is hygroscopic, readily absorbing moisture from the atmosphere, which necessitates careful storage conditions. When exposed to light or elevated temperatures (above 160°C), it undergoes decomposition, potentially forming elemental gold.

Spectroscopic and Analytical Characteristics

The compound exhibits distinctive spectroscopic characteristics that aid in its identification and purity assessment. These include specific ultraviolet-visible absorption patterns associated with the tetrachloroaurate(III) ion and characteristic infrared spectral features related to the Au-Cl bonds.

Synthesis Methods

Several established methods exist for the synthesis of Trichlorogold;hydrochloride:

Direct Chlorination

The most common synthesis method involves the direct reaction of gold metal with chlorine gas in the presence of hydrochloric acid. This procedure generates the tetrachloroaurate(III) ion, which can then be isolated as the hydrated form:
Au + 2Cl₂ + HCl → HAuCl₄

Dissolution in Aqua Regia

Another common method involves dissolving gold in aqua regia (a mixture of concentrated nitric acid and hydrochloric acid), followed by careful evaporation to remove excess acid and crystallization to obtain the hydrated compound:
Au + HNO₃ + 4HCl → HAuCl₄ + NO + 2H₂O

Purification Methods

The crude product typically requires purification to remove contaminants and achieve high purity levels necessary for analytical or research applications. Purification techniques include recrystallization from acidified aqueous solutions, controlled precipitation, and in some cases, sublimation under carefully controlled conditions.

Applications in Materials Science

Gold Nanoparticle Synthesis

One of the most significant applications of Trichlorogold;hydrochloride is as a precursor for the synthesis of gold nanoparticles. The controlled reduction of the gold(III) complex in solution leads to the formation of gold nanoparticles with tunable sizes and morphologies. These nanoparticles have diverse applications ranging from catalysis to biomedical imaging and sensing.

Thin Film Deposition

Trichlorogold;hydrochloride serves as a gold source for various thin film deposition techniques, including chemical vapor deposition and solution-based methods. It can be used to produce thin gold films on various substrates for electronic applications, sensing devices, and optical components.

Electrode Modification

The compound is employed in the modification of electrode surfaces for electrochemical applications. When applied to electrode materials, it can enhance conductivity, catalytic activity, and sensing capabilities, making it valuable for the development of electrochemical sensors and catalysts.

Optoelectronic Applications

Research indicates that Trichlorogold;hydrochloride has found applications in optoelectronic devices. It has been used as an anode interfacial modifier for polymer solar cells and to fabricate flexible, transparent electrodes for organic light-emitting diodes (OLEDs), where it helps fill defects in graphene and improves current efficiency without affecting transmittance.

Catalytic Applications

Organic Synthesis

Trichlorogold;hydrochloride serves as a versatile catalyst in numerous organic reactions. The high Lewis acidity of the gold(III) center makes it particularly effective for activating unsaturated bonds such as alkynes and alkenes.

Named Reactions

Several named reactions in organic synthesis utilize Trichlorogold;hydrochloride as a catalyst, including:

• Gold-catalyzed cyclization reactions

• Hydroamination of alkynes

• Benzannulation reactions
  One particular example from the research literature describes its use in the synthesis of arylnaphthalene lignan scaffolds through gold-catalyzed intramolecular sequential electrophilic addition and benzannulation processes.

Reaction Mechanisms

The catalytic activity of Trichlorogold;hydrochloride typically involves the coordination of the gold(III) center to unsaturated bonds, which enhances their electrophilicity and facilitates nucleophilic attack. This mode of activation has been extensively studied and has contributed significantly to the development of gold-catalyzed organic transformations.

Biological Activities and Medical Applications

Anticancer Properties

Research has indicated that Trichlorogold;hydrochloride exhibits potential anticancer properties. Studies have shown that it can induce apoptosis in certain cancer cell lines, suggesting potential therapeutic applications. The mechanism is believed to involve interactions with cellular proteins, particularly those containing thiol groups.

Antimicrobial Activity

There are indications that gold compounds including Trichlorogold;hydrochloride possess antimicrobial properties. The compound has been investigated for its potential activity against various bacterial strains, although this remains an area requiring further research.

Toxicity Profile

The toxicity profile of Trichlorogold;hydrochloride has been studied in various model systems. Available data indicates that it exhibits moderate toxicity, with mouse LD₅₀ values reported as follows:

Route of Administration	LD₅₀ Value in Mice
Intravenous	10 mg/kg
Subcutaneous	500 mg/kg
These toxicity parameters necessitate careful handling and appropriate safety measures when working with the compound.

Analytical Applications

Chemical Assays

Trichlorogold;hydrochloride finds application in various analytical procedures, including:

• Gold content determination in samples

• Protein detection through gold staining techniques

• Histological staining procedures

Instrumental Analysis

The compound is utilized in certain instrumental analytical methods, particularly those involving electron microscopy, where gold labeling enhances contrast and enables visualization of specific structures.